Cas no 2580237-30-3 (2-{(benzyloxy)carbonylamino}-4-bromo-5-chloro-3-fluorobenzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-bromo-5-chloro-3-fluorobenzoic acid
• CAS No: 2580237-30-3
• MF: C₁₅H₁₀BrClFNO₄
• MW: 402.59960603714
• CID: 5662228
• PubChem ID: 165888370
• Update Time: 2023-11-27

2-{(benzyloxy)carbonylamino}-4-bromo-5-chloro-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-4-bromo-5-chloro-3-fluorobenzoic acid
• EN300-27729213
• 2580237-30-3
• 2-{(benzyloxy)carbonylamino}-4-bromo-5-chloro-3-fluorobenzoic acid

• Inchi： 1S/C15H10BrClFNO4/c16-11-10(17)6-9(14(20)21)13(12(11)18)19-15(22)23-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,19,22)(H,20,21)
• InChI Key： IZJZUKRMRHLKBH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)O)=C(C=1F)NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 400.94658g/mol
• Monoisotopic Mass: 400.94658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 75.6Ų